Cas no 860034-13-5 (Boronic acid, (5-cyano-2-nitrophenyl)-)

Boronic acid, (5-cyano-2-nitrophenyl)- structure
860034-13-5 structure
Product Name:Boronic acid, (5-cyano-2-nitrophenyl)-
CAS No:860034-13-5
MF:C7H5BN2O4
MW:191.936601400375
CID:1843887
PubChem ID:86061423
Update Time:2025-04-21

Boronic acid, (5-cyano-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, (5-cyano-2-nitrophenyl)-
    • B-(5-Cyano-2-nitrophenyl)boronic acid
    • DTXSID801287110
    • DB-415689
    • (5-Cyano-2-nitrophenyl)boronic acid
    • 860034-13-5
    • Inchi: 1S/C7H5BN2O4/c9-4-5-1-2-7(10(13)14)6(3-5)8(11)12/h1-3,11-12H
    • InChI Key: CCDBEDZKWQIRKB-UHFFFAOYSA-N
    • SMILES: OB(C1C=C(C#N)C=CC=1[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 192.0342368g/mol
  • Monoisotopic Mass: 192.0342368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110Ų

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